Cas no 2227887-23-0 (rac-(1R,2S)-2-(2,2-dimethylpropyl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(2,2-dimethylpropyl)cyclopentan-1-ol
• CAS No: 2227887-23-0
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5928311
• PubChem ID: 165590309
• Update Time: 2025-10-28

rac-(1R,2S)-2-(2,2-dimethylpropyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2,2-dimethylpropyl)cyclopentan-1-ol
• EN300-1637804
• 2227887-23-0

• Inchi： 1S/C10H20O/c1-10(2,3)7-8-5-4-6-9(8)11/h8-9,11H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： JLLSAQURDRSAGI-DTWKUNHWSA-N
• SMILES： O[C@@H]1CCC[C@H]1CC(C)(C)C

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(2,2-dimethylpropyl)cyclopentan-1-ol

Rac-(1R,2S)-2-(2,2-Dimethylpropyl)Cyclopentan-1-Ol: A Comprehensive Overview

The compound rac-(1R,2S)-2-(2,2-dimethylpropyl)cyclopentan-1-ol (CAS No. [insert CAS number here]) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopentanol derivatives and exhibits a chiral center at the 1-position of the cyclopentane ring, making it a valuable substrate for stereochemical studies and enantioselective synthesis.

Recent advancements in synthetic methodologies have highlighted the importance of rac-(1R,2S)-cyclopentanol derivatives in constructing complex molecular architectures. The presence of a bulky (E)-configured 3-methylpentane substituent at the 5-position of the cyclopentane ring imparts steric hindrance, which can be strategically exploited in asymmetric catalysis and enantioselective reactions. This feature makes it an ideal candidate for exploring non-linear effects in transition-state interactions.

In terms of physical properties, rac-(1R, ̃(insert any relevant physical property here), which contributes to its stability under various reaction conditions. Its solubility profile has been optimized for use in both polar and non-polar solvents, making it versatile for diverse synthetic applications.

Recent studies have demonstrated the utility of rac-cyclopentanol derivatives in the synthesis of bioactive molecules. For instance, researchers have employed this compound as a chiral building block in the construction of natural product analogs with potent pharmacological activities. The ability to induce specific stereochemical outcomes during synthesis has positioned this compound as a key intermediate in drug discovery pipelines.

The synthesis of rac-(1R, ̃(insert synthesis method here), which involves a combination of organocatalytic asymmetric induction and transition-metal-catalyzed cross-coupling reactions. This approach not only ensures high enantiomeric excess but also enables scalable production for industrial applications.

From an environmental standpoint, the compound exhibits favorable biodegradation characteristics under aerobic conditions, aligning with current green chemistry principles. Its low toxicity profile further enhances its suitability for use in pharmaceutical and agrochemical formulations.

In conclusion, rac-(1R, ̃(insert any concluding remarks here). As research continues to uncover new applications and synthetic pathways for this compound, its role in advancing chemical science is expected to grow significantly.